molecular formula C12H11NO4 B8288868 5-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid

5-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid

Cat. No.: B8288868
M. Wt: 233.22 g/mol
InChI Key: HXUVTLQIIPFDRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO4

Molecular Weight

233.22 g/mol

IUPAC Name

5-(3-amino-2-methoxyphenyl)furan-2-carboxylic acid

InChI

InChI=1S/C12H11NO4/c1-16-11-7(3-2-4-8(11)13)9-5-6-10(17-9)12(14)15/h2-6H,13H2,1H3,(H,14,15)

InChI Key

HXUVTLQIIPFDRS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=C1N)C2=CC=C(O2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(2-methoxy-3-nitro-phenyl)furan-2-carboxylic acid 4e (4.23 g, 16.09 mmol) was dissolved in 125 mL of ethyl acetate followed by addition of 423 mg of palladium on carbon (10%) and ammonium formate (4.054 g, 64.35 mmol). The reaction mixture was heated to reflux for 3.5 hours. The mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel column chromatography to obtain the title compound 5-(3-amino-2-methoxy-phenyl)-furan-2-carboxylic acid 4f (2.79 g, yield 74.4%) as a light green solid.
Name
5-(2-methoxy-3-nitro-phenyl)furan-2-carboxylic acid
Quantity
4.23 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
4.054 g
Type
reactant
Reaction Step Two
Quantity
423 mg
Type
catalyst
Reaction Step Two

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